N-(2-Chloroethyl)-2-furamide

• CAS RN: 63003-69-0
• Molecular Formula: C7H8ClNO2
• Molecular Weight: 173.60 g/mol
• IUPAC Name: N-(2-chloroethyl)furan-2-carboxamide
• InChI: InChI=1S/C7H8ClNO2/c8-3-4-9-7(10)6-2-1-5-11-6/h1-2,5H,3-4H2,(H,9,10)
• InChI Key: FWFRKOQCZMBNKS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCCl

Description

N-(2-Chloroethyl)-2-furamide is a useful research compound. Its molecular formula is C7H8ClNO2 and its molecular weight is 173.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and cooled (ice-bath) mixture of 87 parts of 2-chloroethanamine hydrochloride and 300 parts of trichloromethane are added 224.2 parts of N,N-diethylethanamine, there is added dropwise, during a 1.50 hours period, a solution of 96 parts of 2-furancarbonyl chloride in 300 parts of trichloromethane at a temperature below 5° C. Upon completion, stirring is continued overnight at room temperature. The reaction mixture is poured onto water and the layers are separated. The aqueous phase is extracted with trichloromethane. The combined organic phases are washed with water, with a diluted hydrochloric acid solution and again twice with water, dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and 2% of methanol as eluent. The pure fractions are collected and the eluent is evaporated, yielding 95 parts of N-(2-chloroethyl)-2-furancarboxamide as a residue.